Cas no 2680894-89-5 (benzyl N-(1-hydroxycyclooctyl)methylcarbamate)

• Product Name: benzyl N-(1-hydroxycyclooctyl)methylcarbamate
• CAS No: 2680894-89-5
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5636895
• PubChem ID: 165928293
• Update Time: 2025-06-15

benzyl N-(1-hydroxycyclooctyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288507
• benzyl N-[(1-hydroxycyclooctyl)methyl]carbamate
• 2680894-89-5
• benzyl N-(1-hydroxycyclooctyl)methylcarbamate

• Inchi： 1S/C17H25NO3/c19-16(21-13-15-9-5-4-6-10-15)18-14-17(20)11-7-2-1-3-8-12-17/h4-6,9-10,20H,1-3,7-8,11-14H2,(H,18,19)
• InChI Key： BBDFKTNNEITAMK-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OCC2C=CC=CC=2)CCCCCCC1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1-hydroxycyclooctyl)methylcarbamate

Introduction to Benzyl N-(1-hydroxycyclooctyl)methylcarbamate (CAS No. 2680894-89-5)

Benzyl N-(1-hydroxycyclooctyl)methylcarbamate, with the chemical identifier CAS No. 2680894-89-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including the presence of a benzyl group and a 1-hydroxycyclooctyl moiety, contribute to its potential utility in various biochemical and pharmacological contexts.

The benzyl group, a common aromatic side chain, is often incorporated into pharmaceutical compounds due to its ability to enhance solubility and stability. In contrast, the 1-hydroxycyclooctyl moiety introduces a cyclic structure that can influence the compound's pharmacokinetic properties, such as its bioavailability and metabolic pathways. The combination of these structural elements makes Benzyl N-(1-hydroxycyclooctyl)methylcarbamate a promising candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets. Studies have suggested that the hydroxycyclooctyl group may facilitate binding to specific enzymes or receptors, thereby modulating cellular processes. For instance, preliminary computational studies indicate that this moiety could interact with proteins involved in inflammation and pain signaling pathways. Such interactions are of great interest in the development of novel therapeutics for chronic inflammatory conditions.

The carbamate functional group in Benzyl N-(1-hydroxycyclooctyl)methylcarbamate is another critical feature that warrants detailed investigation. Carbamates have been extensively studied for their role as pharmacophores in various drug classes, including neuroactive agents and anticonvulsants. The ability of carbamates to form hydrogen bonds with biological targets makes them particularly valuable in designing molecules with enhanced binding affinity and selectivity. Moreover, the hydroxyl group adjacent to the carbamate bond may serve as a site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties.

In light of these structural characteristics, Benzyl N-(1-hydroxycyclooctyl)methylcarbamate has garnered attention from academic and industrial researchers as a potential scaffold for drug development. The compound's unique blend of hydrophobic and hydrophilic regions may enhance its membrane permeability while maintaining stability in biological environments. This balance is crucial for optimizing oral bioavailability and minimizing off-target effects.

Current research efforts are focused on exploring the synthetic pathways for producing this compound efficiently and cost-effectively. Advances in green chemistry principles have led to the development of more sustainable methods for synthesizing carbamate derivatives. These methods often involve catalytic processes that reduce waste and energy consumption while maintaining high yields. Such innovations are essential for ensuring the scalability of pharmaceutical production without compromising environmental standards.

The pharmacological potential of Benzyl N-(1-hydroxycyclooctyl)methylcarbamate is further supported by its structural similarity to known bioactive compounds. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify key functional groups to optimize potency and selectivity. For example, variations in the substitution pattern around the benzyl ring or alterations to the cyclooctyl backbone could yield derivatives with enhanced therapeutic effects.

Additionally, recent studies have highlighted the importance of understanding the metabolic fate of carbamate compounds. Metabolic profiling using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) has provided insights into how these molecules are processed within living systems. This information is critical for predicting drug efficacy and safety profiles before clinical trials begin.

The interdisciplinary nature of modern pharmaceutical research underscores the value of compounds like Benzyl N-(1-hydroxycyclooctyl)methylcarbamate. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the discovery and development of novel therapeutics. This collaborative approach is essential for addressing complex medical challenges and improving patient outcomes worldwide.

In conclusion, Benzyl N-(1-hydroxycyclooctyl)methylcarbamate represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound will likely play a crucial role in developing next-generation treatments for various diseases.